molecular formula C8H10ClNO B8298474 (5-Amino-2-chloro-4-methylphenyl)methanol

(5-Amino-2-chloro-4-methylphenyl)methanol

Cat. No.: B8298474
M. Wt: 171.62 g/mol
InChI Key: FPUBUXQGTKXLJC-UHFFFAOYSA-N
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Description

(5-Amino-2-chloro-4-methylphenyl)methanol is a useful research compound. Its molecular formula is C8H10ClNO and its molecular weight is 171.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10ClNO

Molecular Weight

171.62 g/mol

IUPAC Name

(5-amino-2-chloro-4-methylphenyl)methanol

InChI

InChI=1S/C8H10ClNO/c1-5-2-7(9)6(4-11)3-8(5)10/h2-3,11H,4,10H2,1H3

InChI Key

FPUBUXQGTKXLJC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1N)CO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-amino-2-chloro-4-methyl-benzoic acid methyl ester (0.44 g, 2.204 mmol) in THF (5 ml) was added lithium borohydride (012 g, 5.509 mmol). The mixture was heated at reflux for three hours. The mixture was cooled to 0° C., acidified with 2N aqueous HCl, and the mixture was stirred for 10 minutes. The mixture was taken to pH7 with 2N aqueous NaOH and the product was extracted with EtOAc. The combined extracts were washed with water, brine dried over MgSO4, filtered and concentrated to dryness under reduced pressure. Purification of the crude product by flash chromatography (hexanes:EtOAc 6:4) gave 0.278 g (73%) of (5-amino-2-chloro-4-methyl-phenyl)-methanol as a white solid.
Quantity
0.44 g
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reactant
Reaction Step One
Quantity
5.509 mmol
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reactant
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Quantity
5 mL
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solvent
Reaction Step One
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Quantity
0 (± 1) mol
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reactant
Reaction Step Two
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Quantity
0 (± 1) mol
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reactant
Reaction Step Three

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